2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide

• Molecular Formula: C9H16N4OS
• Molecular Weight: 228.32 g/mol
• IUPAC Name: 2-(methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C9H16N4OS/c1-6(2)4-8-12-13-9(15-8)11-7(14)5-10-3/h6,10H,4-5H2,1-3H3,(H,11,13,14)
• InChI Key: AEEXDYMMYJDDNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(S1)NC(=O)CNC

Description

2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide is a synthetic small molecule compound supplied as a dihydrochloride salt to enhance aqueous solubility, a critical factor for in vitro research applications . This compound features a 1,3,4-thiadiazole core, a heterocyclic scaffold recognized in medicinal chemistry for its diverse biological potential . The molecular formula of the dihydrochloride salt is C9H18Cl2N4OS, and it has a molecular weight of 301.24 g/mol . Research into structurally similar 1,3,4-thiadiazole derivatives has indicated potential biological activities in areas such as anticancer, antimicrobial, and anti-inflammatory studies . For instance, certain analogues have been investigated for their ability to inhibit cancer cell proliferation and modulate inflammatory pathways . The compound is intended for research and experimental use exclusively in a laboratory setting. It is not for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle all chemicals with appropriate precautions and refer to the relevant safety data sheet prior to use.

Preparation Methods

Synthesis of the 1,3,4-Thiadiazole Core

The 1,3,4-thiadiazole ring is commonly synthesized via cyclization of thiosemicarbazide derivatives with carboxylic acid derivatives or their equivalents.

Typical procedure:

• React thiosemicarbazide with an appropriate carboxylic acid or acid chloride bearing the 2-methylpropyl substituent.
• Cyclize under dehydrating conditions (e.g., phosphorus oxychloride, polyphosphoric acid) to form the thiadiazole ring.

Formation of the Acetamide Linkage

The acetamide moiety is introduced by coupling the thiadiazole intermediate with a methylamino-substituted acetic acid derivative:

• Activation of the carboxylic acid group by converting it into an acid chloride or using coupling reagents such as carbodiimides (e.g., EDC, DCC).
• Reaction with methylamine or a methylamino-containing intermediate to form the acetamide bond.

Representative Synthetic Route (Example)

Step	Reaction Type	Reagents/Conditions	Product/Intermediate
1	Cyclization	Thiosemicarbazide + 2-methylpropionic acid, POCl3, reflux	5-(2-methylpropyl)-1,3,4-thiadiazole-2-thiol
2	Alkylation (if needed)	Alkyl halide (2-methylpropyl bromide), base (K2CO3), solvent (DMF)	5-(2-methylpropyl)-1,3,4-thiadiazole derivative
3	Amidation	Acetyl chloride or activated acetic acid derivative + methylamine, base (triethylamine)	2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide

Literature and Patent-Based Evidence

• Patent CN112321513B describes heterocyclic compounds with immune checkpoint inhibitor activity, including synthetic methods for 1,3,4-thiadiazole derivatives with alkyl substitutions and acetamide linkages. The patent details cyclization of thiosemicarbazide with carboxylic acid derivatives and subsequent amidation steps under controlled conditions to yield target compounds with high purity and yield.

• Patent US20230406829A1 outlines synthetic methods for heterocyclic compounds with substitutions on the thiadiazole ring, emphasizing the importance of reaction conditions such as temperature, solvent, and stoichiometry to optimize yield and selectivity for acetamide formation.

• PubChem Compound CID 49671129 provides structural confirmation and synonyms for related compounds, supporting the described synthetic approach involving methylsulfonamido and methylthiazolyl substituents linked through acetamide bonds.

• A study published in PubMed (PMID: 32141184) discusses the synthesis of 5-substituted 1,3,4-thiadiazole derivatives via acetamide bridges, highlighting the use of coupling reagents and protecting groups to achieve selective amidation and functional group tolerance.

Summary Table of Key Synthetic Parameters

Parameter	Typical Conditions	Notes
Cyclization reagent	Phosphorus oxychloride (POCl3), reflux	Efficient ring closure of thiosemicarbazide
Alkylation base	Potassium carbonate (K2CO3) or sodium hydride	Facilitates nucleophilic substitution
Solvent for alkylation	Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)	Polar aprotic solvents preferred
Amidation reagent	Acetyl chloride or carbodiimide coupling agents	Coupling with methylamine forms acetamide
Reaction temperature	50–120 °C	Depends on step and reagents
Purification	Column chromatography or recrystallization	Ensures compound purity for biological testing

Chemical Reactions Analysis

Types of Reactions

2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogens in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated thiadiazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name / ID	Substituents on Thiadiazole	Acetamide Side Chain	Yield (%)	Melting Point (°C)	Molecular Formula
Target Compound	5-(2-methylpropyl)	2-(methylamino)	N/A	N/A	C10H16N4OS
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide	5-(2-methylpropyl)	2-(4,6-dimethylbenzofuran-3-yl)	N/A	N/A	C18H21N3O2S
N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (5h)	5-(benzylthio)	2-(2-isopropyl-5-methylphenoxy)	88	133–135	C21H23N3O2S2
Flufenacet (Herbicide)	5-(trifluoromethyl)	2-oxy-(4-fluorophenyl/isopropyl)	N/A	N/A	C14H13F4N3O2S
2-(6-chloro-2-oxo-benzoxazin-4-yl)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide	5-(2-methylpropyl)	2-(6-chloro-2-oxo-benzoxazin-4-yl)	N/A	N/A	C16H15ClN4O3S

Key Observations:

• Polarity: The methylamino group in the target compound introduces hydrogen-bonding capability, which may increase aqueous solubility relative to analogs with aromatic or bulky substituents (e.g., benzofuran in ).
• Melting Points : Compounds with rigid aromatic side chains (e.g., 5h ) exhibit higher melting points (133–135°C) compared to those with flexible alkyl groups, suggesting stronger intermolecular interactions.

Thiadiazole-Based Herbicides (Flufenacet)

Flufenacet, a 1,3,4-thiadiazol-2-yloxy herbicide, demonstrates the importance of electron-withdrawing groups (e.g., trifluoromethyl) on the thiadiazole ring for herbicidal activity. Its acetamide side chain includes a fluorophenyl group, which enhances target binding. In contrast, the target compound’s methylamino group may redirect activity toward non-herbicidal applications, such as antimicrobial or pharmaceutical uses.

Antimicrobial Derivatives

The target compound’s methylamino group could interact with bacterial enzymes via hydrogen bonding, but its efficacy would depend on substituent synergy.

Pharmaceutical Candidates (Telaglenastat)

Telaglenastat, a complex thiadiazole derivative in clinical trials, highlights the role of extended alkyl chains (e.g., butyl linkers) in drug design. The target compound’s shorter 2-methylpropyl group may limit its pharmacokinetic profile but reduce metabolic instability.

Biological Activity

2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide is a compound of interest in medicinal chemistry, particularly due to its potential anticancer properties. This article explores its biological activity, focusing on its cytotoxic effects against various cancer cell lines and mechanisms of action.

• IUPAC Name : 2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• CAS Number : 1605511-91-8
• Molecular Formula : C₉H₁₆N₄OS
• Molecular Weight : 228.32 g/mol

Biological Activity Overview

Recent studies have indicated that derivatives of 1,3,4-thiadiazoles exhibit significant anticancer activity. Specifically, the compound has been evaluated for its cytotoxicity against several cancer cell lines.

Cytotoxicity Studies

• Cell Lines Tested :
  • MCF-7 (breast cancer)
  • HepG2 (liver cancer)
  • HL-60 (acute promyelocytic leukemia)
• Findings :
  • The compound displayed a median inhibitory concentration (IC₅₀) of 0.28 µg/mL against MCF-7 cells and 9.6 µM against HL-60 cells .
  • In vitro studies demonstrated that treatment with the compound induced cell cycle arrest at the G2/M phase in MCF-7 cells and S phase in HepG2 cells, indicating a potential mechanism for its antitumor activity .

The biological activity of 2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide can be attributed to several mechanisms:

Apoptosis Induction

The compound has been shown to increase the Bax/Bcl-2 ratio and caspase 9 levels in treated cells, which are markers for apoptosis. This suggests that it may promote programmed cell death in cancer cells through mitochondrial pathways .

Selectivity Towards Cancer Cells

Selectivity studies indicate that the compound exhibits higher toxicity towards cancerous cells compared to normal mammalian Vero cells. This selectivity is crucial for minimizing side effects during potential therapeutic applications .

Comparative Analysis with Other Compounds

A comparison with related thiadiazole derivatives reveals that modifications in the molecular structure can significantly influence biological activity.

Compound	IC₅₀ (MCF-7)	IC₅₀ (HepG2)	Mechanism
2-(Methylamino)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide	0.28 µg/mL	9.6 µM	Induces apoptosis via caspase activation
Compound A	0.50 µg/mL	12 µM	Cell cycle arrest
Compound B	0.10 µg/mL	5 µM	Apoptosis and necrosis

Case Studies and Research Findings

Several case studies have highlighted the efficacy of thiadiazole derivatives in oncology:

• Study on MCF-7 Cells :
  • A derivative similar to the compound was tested on MCF-7 cells and showed significant growth inhibition through G2/M phase arrest .
• HepG2 Cell Line Evaluation :
  • The compound exhibited notable cytotoxicity against HepG2 cells with an IC₅₀ value indicating effective growth inhibition .